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Compound of Interest

Compound Name: 3-Acetopropanol-d4

Cat. No.: B565004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetopropanol-d4 is a deuterated analog of 3-acetopropanol (also known as 4-hydroxy-2-

pentanone). The incorporation of four deuterium atoms at the propyl chain offers a valuable tool

for enzymatic assay development, particularly for studying enzyme kinetics, reaction

mechanisms, and metabolic pathways. The increased mass due to deuterium substitution can

be readily detected by mass spectrometry, providing a clear and unambiguous signal to track

the fate of the substrate and its metabolites. Furthermore, the deuterium substitution can lead

to a kinetic isotope effect (KIE), which can be exploited to investigate the rate-limiting steps of

an enzymatic reaction. This document provides detailed application notes and protocols for the

use of 3-Acetopropanol-d4 in the development of enzymatic assays, with a focus on

dehydrogenase enzymes.

Physicochemical Properties of 3-Acetopropanol-d4
A summary of the key physicochemical properties of 3-Acetopropanol-d4 is presented in

Table 1.
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Property Value Reference

CAS Number 1215544-11-8 [1][2][3]

Molecular Formula C5H6D4O2 [1][3]

Molecular Weight 106.16 g/mol

Synonyms

1-Hydroxy-4-pentanone-d4; 3-

Acetyl-1-propanol-d4; γ-

Acetopropyl-d4 Alcohol

Form Brown Oil

Solubility
Chloroform, Dichloromethane,

Methanol

Storage Temperature Room Temperature

Application: Enzymatic Assay of Alcohol
Dehydrogenase
3-Acetopropanol-d4 is a known substrate for alcohol dehydrogenase (ADH). ADH catalyzes

the reversible oxidation of alcohols to aldehydes or ketones, with the concomitant reduction of

a cofactor, typically NAD+ to NADH. The use of 3-Acetopropanol-d4 in an ADH assay allows

for sensitive and specific detection of the reaction product, 4-oxopentanal-d4, by mass

spectrometry. This approach is particularly useful for high-throughput screening of ADH

inhibitors or for studying the enzyme's substrate specificity and kinetics.

Experimental Workflow
The general workflow for an ADH enzymatic assay using 3-Acetopropanol-d4 is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565004#3-acetopropanol-d4-for-enzymatic-assay-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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